Cas no 1948-52-3 (1-Propanesulfinothioicacid, S-propyl ester)
1948-52-3 structure
Product Name:1-Propanesulfinothioicacid, S-propyl ester
1-Propanesulfinothioicacid, S-propyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanesulfinothioicacid, S-propyl ester
- 1-propylsulfinylsulfanylpropane
- S-propyl propane-1-thiosulphinate
- AC1L2MLV
- AC1Q6YQN
- CHEBI:790620
- CHEMBL1224166
- CTK4E1637
- Dipropyldisulfan-monooxid
- Dipropyldisulfid-monoxyd
- Propan-1-thiosulfinsaeure-S-propylester
- propane-1-thiosulfinic acid S-propyl ester
- propyl propanethiosulfinate
- propyl propylthiosulfinate
- s-propyl propane-1-sulfinothioate
- EINECS 217-755-9
- Allicin + 4H (not validated)
- 1-[(PROPANE-1-SULFINYL)SULFANYL]PROPANE
- SCHEMBL7033573
- DTXSID20875636
- InChI=1/C6H14OS2/c1-3-5-8-9(7)6-4-2/h3-6H2,1-2H
- SY359054
- CHEBI:91021
- nPropyl-SS(O)-nPropyl
- S-propyl propanethiosulfinate
- dipropyl thiosulfinate
- 1948-52-3
- XPRZAEWSYWTDSQ-UHFFFAOYSA-N
- Q27163023
- S-Propyl propane-1-thiosulfinate
- BDBM50325647
- NSC 23131
- S-Propyl 1-propanesulfinothioate
- 1-Propanesulfinothioic acid, S-propyl ester
- S-Propyl 1-propanesulfinothioate, 9CI
- NSC23131
- 1-Propanesulfinothioic acid, S-1-propyl ester
- NS00046546
- NSC-23131
- MFCD00884978
-
- Inchi： 1S/C6H14OS2/c1-3-5-8-9(7)6-4-2/h3-6H2,1-2H3
- InChI Key： XPRZAEWSYWTDSQ-UHFFFAOYSA-N
- SMILES： S(CCC)(=O)SCCC
Computed Properties
- Exact Mass: 166.04872
- Monoisotopic Mass: 166.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 83.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.6A^2
- XLogP3: 1.6
Experimental Properties
- Density: 1.1
- Boiling Point: 264.9°C at 760 mmHg
- Flash Point: 114°C
- Refractive Index: 1.53
- PSA: 23.06
- LogP: 3.06900
1-Propanesulfinothioicacid, S-propyl ester Related Literature
-
Philip T. Lynett,Krista Butts,Vipraja Vaidya,Graham E. Garrett,Derek A. Pratt Org. Biomol. Chem. 2011 9 3320
-
Eric Block,Victor S. Batista,Hiroaki Matsunami,Hanyi Zhuang,Lucky Ahmed Nat. Prod. Rep. 2017 34 529
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